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Compound of Interest

Compound Name: 2,2-Dichlorohexane

Cat. No.: B14673609 Get Quote

Disclaimer: Limited direct toxicological and safety data is available for 2,2-dichlorohexane.

This guide consolidates available information and extrapolates from data on structurally similar

compounds, such as other dichlorohexane isomers and chlorinated alkanes. All

recommendations should be supplemented with a substance-specific Safety Data Sheet (SDS)

and a comprehensive risk assessment before handling.

This technical guide provides an in-depth overview of the health and safety information for 2,2-
dichlorohexane, designed for researchers, scientists, and professionals in drug development.

The information is presented to facilitate risk assessment and the implementation of

appropriate safety protocols.

Chemical and Physical Properties
Proper handling and storage procedures are predicated on a thorough understanding of a

chemical's physical properties. While experimental data for 2,2-dichlorohexane is sparse, the

following table summarizes its known and estimated properties.
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Property Value Source

Molecular Formula C₆H₁₂Cl₂ --INVALID-LINK--

Molecular Weight 155.07 g/mol --INVALID-LINK--

CAS Number 42131-89-5 --INVALID-LINK--

Appearance Colorless liquid (presumed)
General knowledge of similar

alkanes

Boiling Point 175.06°C (estimate) LookChem

Melting Point -48.02°C (estimate) LookChem

Density 1.015 g/cm³ (estimate) LookChem

Flash Point

Combustible liquid

(classification for 1,6-

dichlorohexane)

Fisher Scientific

Solubility Likely soluble in water Fisher Scientific

Toxicological Information
Direct toxicological data for 2,2-dichlorohexane is not readily available. The following table

presents data for the related compound 1,6-dichlorohexane to provide an indication of potential

toxicity. It is crucial to handle 2,2-dichlorohexane with the assumption that it possesses a

similar or potentially greater toxicity profile.
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Toxicity
Endpoint

Species Route Value
Classificati
on

Source

Acute Oral

Toxicity
Rat Oral

LD50 > 2000

mg/kg

Not classified

as acutely

toxic by oral

route (based

on surrogate)

Thermo

Fisher

Scientific

Skin

Corrosion/Irrit

ation

Not specified Dermal

Category 2

(Causes skin

irritation)

Irritant

Thermo

Fisher

Scientific

Serious Eye

Damage/Irrita

tion

Not specified Ocular

Category 2

(Causes

serious eye

irritation)

Irritant

Thermo

Fisher

Scientific

Respiratory

or Skin

Sensitization

Not specified
Inhalation/De

rmal

No data

available
- -

Germ Cell

Mutagenicity
Not specified -

Not

mutagenic in

AMES Test

(for 1,6-

dichlorohexa

ne)

-

Thermo

Fisher

Scientific

Carcinogenici

ty
Not specified -

No data

available
- -

Reproductive

Toxicity
Not specified -

No data

available
- -

Specific

Target Organ

Toxicity

(Single

Exposure)

Not specified -

May cause

respiratory

irritation

-

Thermo

Fisher

Scientific

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14673609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific

Target Organ

Toxicity

(Repeated

Exposure)

Not specified -
No data

available
- -

Aspiration

Hazard
Not specified -

No data

available
- -

Hazard Identification and Classification
Based on the available data for similar compounds, 2,2-dichlorohexane is anticipated to be

classified as a hazardous substance.

GHS Hazard Statements (Presumed):

H227: Combustible liquid.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Signal Word: Warning[1]

Experimental Protocols
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are utilized to determine the toxicological and safety

properties of chemical substances. The following are examples of relevant experimental

protocols.

Acute Oral Toxicity (OECD 423: Acute Toxic Class
Method)
This method is used to estimate the acute oral toxicity (LD50) of a substance.
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Principle: A stepwise procedure is used with a limited number of animals. The method uses

defined dose levels and the results are interpreted in terms of the number of animals that die

at each dose level.

Animal Model: Typically, rats of a single sex (usually females) are used.

Procedure:

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg

body weight).

A small group of animals (typically 3) is dosed with the starting dose.

The outcome (mortality or survival) determines the next step:

If mortality is observed, the next lower dose is administered to a new group of animals.

If no mortality is observed, the next higher dose is administered to a new group of

animals.

This process is continued until the dose that causes mortality in 50% of the animals is

identified or the highest dose level is reached without mortality.

Observation Period: Animals are observed for up to 14 days for signs of toxicity and

mortality.

Data Analysis: The results are used to classify the substance into a GHS acute toxicity

category.

Skin Irritation/Corrosion (OECD 439: In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)
This in vitro method assesses the potential of a substance to cause skin irritation.

Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)

model, which mimics the upper layers of human skin.

Procedure:
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The test substance is applied to the surface of the RhE tissue.

Following a defined exposure period, the substance is removed by washing.

The viability of the tissue is then assessed using a cell viability assay (e.g., MTT assay).

Data Analysis: The reduction in cell viability caused by the test substance is compared to a

negative control. A substance is identified as an irritant if the tissue viability falls below a

certain threshold (e.g., ≤ 50%).[2]

Handling and Storage
Safe handling and storage practices are essential to minimize exposure and risk.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[3]

Use non-sparking tools and avoid sources of ignition.[3]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from heat, sparks, and open flames.[1]

Store separately from incompatible materials such as strong oxidizing agents and strong

bases.[1]

Personal Protective Equipment (PPE)
A hierarchical approach should be taken when selecting PPE to ensure adequate protection.
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Personal Protective Equipment (PPE) for 2,2-Dichlorohexane

Engineering and Administrative Controls

Body Protection
Chemical-resistant lab coat or coveralls

Hand Protection
Chemical-resistant gloves (e.g., Viton, Nitrile - check manufacturer's compatibility chart)

Eye and Face Protection
Chemical safety goggles and face shield

Respiratory Protection
Use in a chemical fume hood. If not possible, a NIOSH-approved respirator with organic vapor cartridges is required.

Engineering Controls
Chemical Fume Hood

Administrative Controls
Standard Operating Procedures (SOPs), Training
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Chemical Spill Occurs

Evacuate Immediate Area
Alert others

Assess the Spill
(Size, Location, Hazards)

Small Spill
(Manageable by trained personnel)

Large Spill
(Requires emergency response team)

  or  

Contain the Spill
Use absorbent materials

Yes

Activate Emergency Alarm
Call Emergency Services

Yes

Clean Up Spill
Follow established procedures

Dispose of Waste
As hazardous waste

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and Safety Profile of 2,2-Dichlorohexane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14673609#health-and-safety-information-for-2-2-
dichlorohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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